6-({3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}carbonyl)-1,3-benzothiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of benzothiazole derivatives involves various chemical reactions, highlighting the complexity and precision required in creating such molecules. For example, a scalable process for preparing a related compound, 2-(2-(cis-3-(piperidin-1-yl)cyclobutyl)benzothiazol-6-yl)pyridazin-3(2H)-one, has been developed, featuring a copper-catalyzed C–N cross-coupling reaction and a highly diastereoselective reductive amination. This showcases the sophisticated methods employed in the synthesis of closely related benzothiazole compounds (Kallemeyn et al., 2014).
Molecular Structure Analysis
The molecular structure of benzothiazole derivatives reveals significant insights into their chemical behavior. For instance, the structure of N-(1,3-Benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine, a compound with similarities to our molecule of interest, has been thoroughly analyzed. The benzothiazol and imidazol rings in this compound are planar, with a dihedral angle of 6.37(8)° between them, demonstrating the complex interactions within its molecular framework (Yıldırım et al., 2006).
Chemical Reactions and Properties
Benzothiazole compounds participate in a variety of chemical reactions, contributing to their diverse chemical properties. For instance, the FeCl3/ZnI2-catalyzed aerobic oxidative cyclization between 2-aminobenzothiazole and ketone/chalcone for the synthesis of benzo[d]imidazo[2,1-b]thiazole highlights the reactivity of these molecules under specific conditions, offering pathways to synthesize fused benzoimidazothiazole derivatives (Mishra et al., 2014).
Physical Properties Analysis
The physical properties of benzothiazole derivatives, including their crystalline structure and thermal behavior, are critical for understanding their stability and reactivity. Detailed analyses, such as X-ray structure determination and density functional theory (DFT) calculations, provide insights into the optimized molecular geometry and physical stability of these compounds (Inkaya, 2018).
Chemical Properties Analysis
The chemical properties of benzothiazole derivatives are influenced by their structural configurations, which dictate their reactivity and interactions with other molecules. For example, the novel synthesis of N-amino-2-pyridones and cycloalkane ring-fused pyridines containing benzothiazole moiety illustrates the versatility and potential reactivity of these compounds under various chemical conditions (Elgemeie et al., 2000).
Mechanism of Action
Future Directions
properties
IUPAC Name |
1,3-benzothiazol-6-yl-[3-[1-(cyclobutylmethyl)imidazol-2-yl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4OS/c26-21(16-6-7-18-19(11-16)27-14-23-18)25-9-2-5-17(13-25)20-22-8-10-24(20)12-15-3-1-4-15/h6-8,10-11,14-15,17H,1-5,9,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVRYYFOOKVFQCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)CN2C=CN=C2C3CCCN(C3)C(=O)C4=CC5=C(C=C4)N=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-({3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}carbonyl)-1,3-benzothiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.